2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 4-methoxybenzoate
• InChI: InChI=1S/C15H23NO3/c1-15(2,3)16(4)10-11-19-14(17)12-6-8-13(18-5)9-7-12/h6-9H,10-11H2,1-5H3
• InChI Key: HSFMNNBUZVNYEL-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(C)CCOC(=O)C1=CC=C(C=C1)OC

Description

2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate, also known as TMB-4, is a synthetic compound that has gained significant attention in the field of scientific research. TMB-4 belongs to the class of quaternary ammonium salts and has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of 2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate is still not fully understood. However, it is believed that this compound exerts its effects through the inhibition of various enzymes and cellular pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of various kinases and transcription factors, which are involved in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to have antimicrobial activity against various bacterial and fungal strains. In vivo studies have shown that this compound can reduce pain and inflammation in animal models of arthritis and other inflammatory disorders. This compound has also been shown to promote plant growth and increase crop yield in agricultural studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate is its versatility in various fields of scientific research. This compound has been shown to have potential applications in medicine, agriculture, and material science. This compound is also relatively easy to synthesize, making it a readily available compound for research purposes. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, and further studies are needed to determine its safety profile.

Future Directions

There are several future directions for the research on 2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate. In medicine, further studies are needed to determine the efficacy and safety of this compound as a potential treatment for pain and inflammation-related disorders. In agriculture, further studies are needed to determine the optimal dosage and application methods of this compound for promoting plant growth and increasing crop yield. In material science, further studies are needed to explore the potential applications of this compound in the synthesis of various materials, including polymers and nanoparticles. Overall, the future directions for this compound research are promising, and further studies are needed to fully realize its potential in various fields of scientific research.

Synthesis Methods

2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate can be synthesized through a multi-step process, which involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. This intermediate is then reacted with N,N-dimethyl-1,2-ethanediamine to form 2-[dimethylamino]ethyl 4-methoxybenzoate. The final step involves the reaction of this intermediate with tert-butyl bromide to form this compound.

Scientific Research Applications

2-[Tert-butyl(methyl)amino]ethyl 4-methoxybenzoate has been studied extensively for its potential applications in various fields of scientific research. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. This compound has also been studied for its potential use as an antimicrobial agent, with promising results against various bacterial and fungal strains. In agriculture, this compound has been studied for its potential use as a plant growth regulator, with promising results in promoting plant growth and increasing crop yield. In material science, this compound has been studied for its potential use in the synthesis of various materials, including polymers and nanoparticles.